Cas no 93-05-0 (N,N-Diethyl-P-phenylenediamine)

N,N-Diethyl-P-phenylenediamine structure

93-05-0 structure

Product Name:N,N-Diethyl-P-phenylenediamine

CAS No:93-05-0

Molecular Formula:C₁₀H₁₆N₂

Molecular Weight:164.247442245483

MDL:MFCD00007861

CID:34683

PubChem ID:7120

N,N-Diethyl-P-phenylenediamine Properties

Names and Identifiers

- N1,N1-Diethylbenzene-1,4-diamine
- 4-AMINO-N,N-DIETHYLANILINE
- AKOS 91152
- DIETHYL(N,N-)-P-PHENYLENEDIAMINE
- DPD
- N,N-DIETHYL-1,4-BENZENEDIAMINE
- N,N-DIETHYL-PHENYLENEDIAMINE
- N,N-DIETHYL-P-PHENYLENEDIAMINE
- N,N-DIETHYL-P-PHENYLENEDIAMINEE
- P-AMINODIETHYLANILINE
- P-AMINO-N,N-DIETHYLANILINE
- 4-(Diethylamino)aniline
- 4-Aminodiethylaniline
- 4-Benzenediamine,N,N-diethyl-1
- 4-Diethylaminoaniline
- diethylaminoaniline
- Diethyl-para-phenylenediamine
- Diethyl-p-phenylenediamine
- n,n-diethyl-1,4-phenylenediamine.html
- N,N-Diethyl-1,4-phenylenediamine
- 4-N,4-N-diethylbenzene-1,4-diamine
- N-1,N-1-Diethyl-1,4-benzenediamine
- p-(Diethylamino)aniline
- N,N-diethylbenzene-1,4-diamine
- N,N-Diethyl-4-aminoaniline
- p-Phenylenediamine, N,N-diethyl-
- 1,4-Benzenediamine, N,N-diethyl-
- para-Aminodiethylaniline
- N,N-Diethyl 4-
- 1,4-Benzenediamine, N,N-diethyl- (9CI)
- N1,N1-Diethyl-1,4-benzenediamine (ACI)
- p-Phenylenediamine, N,N-diethyl- (8CI)
- 1-N,1-N-Diethylbenzene-1,4-diamine
- 4-(Diethylamino)phenylamine
- 4-(N,N-Diethylamino)aniline
- NSC 147488
- PPD 89
- +Expand
- MDL： MFCD00007861
- InChIKey： QNGVNLMMEQUVQK-UHFFFAOYSA-N
- Inchi： 1S/C10H16N2/c1-3-12(4-2)10-7-5-9(11)6-8-10/h5-8H,3-4,11H2,1-2H3
- SMILES： NC1C=CC(N(CC)CC)=CC=1

Computed Properties

Exact Mass: 164.13100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 164.131349
Heavy Atom Count: 12
Complexity: 113
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.3

Experimental Properties

LogP: 2.69620
PSA: 29.26000
Refractive Index: n20/D 1.571(lit.)
Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
Boiling Point: 115-116 °C/5 mmHg(lit.)
Melting Point: 19-21 °C (lit.)
Flash Point: Fahrenheit: 282.2 ° f
Celsius: 139 ° c
Solubility: water: insoluble
Color/Form: Light yellow liquid, discolored when exposed to light or air.
Stability/Shelf Life: Stability Air and light sensitive. Incompatible with strong oxidizing agents, strong acids.
Solubility: It can be mixed with alcohol and ether and is insoluble in water.
Sensitiveness: Sensitive to light, air and heat
Density: 0.988 g/mL at 25 °C(lit.)

N,N-Diethyl-P-phenylenediamine Security Information

Symbol: GHS05 GHS06
RTECS：SS9275000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26-S36-S45
Packing Group：III
Risk Phrases：R25; R34
Dangerous goods sign： T
Hazardous Material transportation number：UN 2922 8/PG 2
Hazard Statement： H301,H314
Warning Statement： P280,P301+P310,P305+P351+P338,P310
Prompt：dangerous
Storage Condition：<0°C
PackingGroup：II
Risk Phrases： 25-34
Signal Word：Danger
HazardClass：6.1(b)

N,N-Diethyl-P-phenylenediamine Customs Data

HS CODE：29215190
Customs Data：

China Customs Code:
29215190

N,N-Diethyl-P-phenylenediamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003T4C-1g	N1,N1-Diethylbenzene-1,4-diamine	93-05-0	98%	1g	$10.00	2024-04-20
A2B Chem LLC	AB76908-1g	N,N-Diethyl-1,4-phenylenediamine	93-05-0	98%	1g	$9.00	2024-07-18
Aaron	AR003TCO-1g	N1,N1-Diethylbenzene-1,4-diamine	93-05-0	97%	1g	$5.00	2024-07-18
abcr	AB141688-25g	N,N-Diethyl-1,4-phenylenediamine, 98%; .	93-05-0	98%	25g	€118.50
Ambeed	A290561-1g	N,N-Diethyl-p-phenylenediamine	93-05-0	98%	1g	$12.0	2024-07-18
Enamine	EN300-33900-0.05g	N1,N1-diethylbenzene-1,4-diamine	93-05-0		0.05g	$19.0	2023-09-03
eNovation Chemicals LLC	K36517-25g	N,N-Diethyl-p-phenylenediamine	93-05-0	97%	25g	$200	2022-09-03
Fluorochem	129800-1g	N,N-Diethyl-1,4-phenylenediamine	93-05-0	98%	1g	￡10.00	2022-02-28
Life Chemicals	F0001-2236-0.25g	N,N-Diethyl-p-phenylenediamine	93-05-0	95%+	0.25g	$18.0	2023-09-07
Matrix Scientific	051249-500mg	N-1,N-1-Diethyl-1,4-benzenediamine	93-05-0		500mg	$237.00	2023-09-10

N,N-Diethyl-P-phenylenediamine Synthesis

Synthetic Circuit 1

104007-17-2

93-05-0

Reaction Conditions

1.1 Reagents: Ethylenediamine Solvents: Ethanol ; 15 min, rt

Reference

: 2,2-Bis(ethoxycarbonyl)vinyl (BECV) as a Versatile Amine Protecting Group for Selective Functional-Group Transformations

Ilangovan, Andivelu; Kumar, Rajendran Ganesh, Chemistry - A European Journal, 2010, 16(9), 2938-2943

Synthetic Circuit 2

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, rt

Reference

: Preparation of benzenesulfonamide derivatives as signal transduction inhibitors of transforming growth factor-β (TGF-β)

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 5 h, rt

Reference

: Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents

Hu, Gang; Wang, Chu; Xin, Xin; Li, Shuaikang; Li, Zefei; et al, New Journal of Chemistry, 2019, 43(25), 10190-10202

Synthetic Circuit 4

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 5 h, 1 atm, rt

Reference

: Discovery of Potent, Selective Stem Cell Factor Receptor/Platelet Derived Growth Factor Receptor Alpha (c-KIT/PDGFRα) Dual Inhibitor for the Treatment of Imatinib-Resistant Gastrointestinal Stromal Tumors (GISTs)

Lu, Yanli; Mao, Fei; Li, Xiaokang; Zheng, Xinyu; Wang, Manjiong; et al, Journal of Medicinal Chemistry, 2017, 60(12), 5099-5119

Synthetic Circuit 5

2216-15-1

93-05-0

Reaction Conditions

1.1 Catalysts: Nickel nitrate ; 4 h, 400 °C
1.2 Reagents: Hydrogen Catalysts: 1-Butanaminium, N,N′-[1,2-phenylenebis(carbonyloxy-2,1-ethanediyl)]bis[N,N-dimet… ; 3 h, 1 MPa, 30 °C

Reference

: Process for the preparation of 4-(dialkylamino)aniline by hydrogenation of 4-(dialkylamino)nitrobenzene

, China, , ,

Synthetic Circuit 6

120-22-9

93-05-0

Reaction Conditions

1.1 Reagents: Methanol , Aluminum , Ammonium chloride Solvents: Methanol ; 5 h, 60 - 65 °C

Reference

: Reduction of nitrosoarenes into anilines by Al/NH4Cl in refluxing methanol

Nagaraja, D.; Pasha, M. A., Indian Journal of Chemistry, 2004, (3), 593-594

Synthetic Circuit 7

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 4 h, rt

Reference

: Combination of 4-anilinoquinazoline, arylurea and tertiary amine moiety to discover novel anticancer agents

Zuo, Sai-Jie; Zhang, Sai; Mao, Shuai; Xie, Xiao-Xiao; Xiao, Xue; et al, Bioorganic & Medicinal Chemistry, 2016, 24(2), 179-190

Synthetic Circuit 8

694-80-4

109-89-7

93-05-0

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide , Benzophenone imine Catalysts: [2′,6′-Bis(1-methylethoxy)[1,1′-biphenyl]-2-yl]dicyclohexylphosphine , Palladium(1+), [bis(1,1-dimethylethyl)[2′,4′,6′-tris(1-methylethyl)[1,1′-bipheny… Solvents: Tetrahydrofuran ; 4 h, 23 °C; 5 min, 23 °C → 80 °C; 12 h, 80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 3 - 4 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 10 - 13, rt

Reference

: Catalyst-Directed Chemoselective Double Amination of Bromo-chloro(hetero)arenes: A Synthetic Route toward Advanced Amino-aniline Intermediates

Mikhailine, Alexandre A.; Grasa Mannino, Gabriela A.; Colacot, Thomas J., Organic Letters, 2018, 20(8), 2301-2305

Synthetic Circuit 9

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Zinc , Ammonium chloride Solvents: Methanol , Tetrahydrofuran ; 0 °C; 18 h, rt

Reference

: Optimization of WZ4003 as NUAK inhibitors against human colorectal cancer

Yang, Huali; Wang, Xiaobing; Wang, Cheng; Yin, Fucheng; Qu, Lailiang; et al, European Journal of Medicinal Chemistry, 2021, 210,

Synthetic Circuit 10

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Ethanol , Water ; 5 h, reflux

Reference

: Preparation of (fluoropyrimidine)diamines and its application in anti-renal interstitial fibrosis drugs

, China, , ,

Synthetic Circuit 11

120-22-9

93-05-0

Reaction Conditions

1.1 Reagents: Zinc , Hydrochloric acid Solvents: Water ; 4 h, 20 - 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8

Reference

: Method for preparing cationic blue dye

, China, , ,

Synthetic Circuit 12

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Goethite , Hydrazine hydrate (1:1) Solvents: Ethanol ; 0 °C; 4 h, 80 °C

Reference

: Discovery of benzo[d]oxazole derivatives as the potent type-I FLT3-ITD inhibitors

Bao, Jiyin; Liu, Haichun; Zhi, Yanle; Yang, Wenqianzi; Zhang, Jiawei; et al, Bioorganic Chemistry, 2020, 94,

Synthetic Circuit 13

120-22-9

93-05-0

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; < pH 3, rt
1.2 Reagents: Zinc ; 38 °C; 2 h, 38 °C

Reference

: Synthesis and characterization of new polisher agent used in electroplating

Wyrebska, Lucja; Szuster, Lucjan; Stawska, Halina, Technologia i Jakosc Wyrobow, 2012, 56(1-2), 30-35

Synthetic Circuit 14

120-22-9

93-05-0

Reaction Conditions

1.1 Reagents: Zinc , Hydrochloric acid Solvents: Water ; 20 °C; 2.5 h, 20 °C
1.2 Reagents: Sodium hydroxide ; pH 14

Reference

: Process for preparation of N,N-diethyl-1,4-diaminobenzene phosphate

, China, , ,

Synthetic Circuit 15

120-22-9

93-05-0

Reaction Conditions

1.1 Reagents: Zinc ; pH 5, rt

Reference

: Synthesis and photochemical virus inactivation of novel phenothiazines

Wen, Hui; Wang, Xiaofang; Huang, Yi; Wang, Jingxing; Yang, Guangzhong, Yaoxue Xuebao, 2010, 45(1), 72-76

Synthetic Circuit 16

1066-87-1

106-40-1

93-05-0

Reaction Conditions

1.1 Catalysts: Palladium, dichlorobis[tris(2-methylphenyl) phosphite-P]-, (SP-4-1)- Solvents: Toluene

Reference

: The Stille reaction

Farina, Vittorio; Krishnamurthy, Venkat; Scott, William J., Organic Reactions (Hoboken, 1997, 50,

Synthetic Circuit 17

2216-15-1

93-05-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 333 K

Reference

: Synthesis and catalytic properties of immobilized palladium-potassium humate catalysts supported on mineral supports

Aubakirov, E. A., Izvestiya Natsional'noi Akademii Nauk Respubliki Kazakhstan, 2007, (4), 30-34

Synthetic Circuit 18

93-05-0

Reaction Conditions

Reference

: Process for preparing N,N-diethyl-1,4-phenylenediamine oxalate

, China, , ,

Synthetic Circuit 19

93-05-0

Reaction Conditions

Reference

: Process for preparation of N,N-diethyl-1,4-phenylenediamine sulfate with high purity

, China, , ,

Synthetic Circuit 20

93-05-0

Reaction Conditions

Reference

: Indoles as mPGES-1 inhibitors, and their preparation, pharmaceutical compositions and their use in treatment of inflammation

, World Intellectual Property Organization, , ,

N,N-Diethyl-P-phenylenediamine Raw materials

N,N-Diethyl-P-phenylenediamine Preparation Products

N,N-Diethyl-P-phenylenediamine (93-05-0)

N,N-Diethyl-P-phenylenediamine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:93-05-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Anpel

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(CAS:93-05-0)

MR./MRS.:AN PU SHI YAN

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Hubei Baidu Chemistry Co.,Ltd.

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(CAS:93-05-0)

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Phone:18871490324

Email:1400878899@qq.com

Hubei Fangde New Material Co., Ltd

Audited Supplier

(CAS:93-05-0)

MR./MRS.:YANG QIN

Phone:18086096695

Email:1462312301@qq.com

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:93-05-0)

MR./MRS.:HUANG JING LI

Phone:18025840623

Email:sz@meryer.com

N,N-Diethyl-P-phenylenediamine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

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Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:93-05-0)N,N-Diethyl-1,4-phenylenediamine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Cas no 93-05-0 (N,N-Diethyl-P-phenylenediamine)

N,N-Diethyl-P-phenylenediamine Properties

Names and Identifiers

Computed Properties

Experimental Properties

N,N-Diethyl-P-phenylenediamine Security Information

N,N-Diethyl-P-phenylenediamine Customs Data

China Customs Code:

N,N-Diethyl-P-phenylenediamine Price

N,N-Diethyl-P-phenylenediamine Synthesis

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N,N-Diethyl-P-phenylenediamine Raw materials

N,N-Diethyl-P-phenylenediamine Preparation Products

N,N-Diethyl-P-phenylenediamine Suppliers

N,N-Diethyl-P-phenylenediamine Related Literature

Related Categories

93-05-0 (N,N-Diethyl-P-phenylenediamine) Related Products